Cas no 627833-58-3 (N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-58-3
• MF: C₁₉H₁₆N₂O₄S₂
• MW: 400.471342086792
• CID: 5417736
• PubChem ID: 5267258
• Update Time: 2025-05-18

N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS002773678
• 627833-58-3
• F3309-3289
• N-(furan-2-ylmethyl)-2-(thiophen-2-yl)-4-tosyloxazol-5-amine
• N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• N-(furan-2-ylmethyl)-4-(4-methylphenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-amine

• Inchi： 1S/C19H16N2O4S2/c1-13-6-8-15(9-7-13)27(22,23)19-18(20-12-14-4-2-10-24-14)25-17(21-19)16-5-3-11-26-16/h2-11,20H,12H2,1H3
• InChI Key： DSCNWSDWRSWOSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C(NCC2=CC=CO2)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 400.05514934g/mol
• Monoisotopic Mass: 400.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 122Ų

Additional information on N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Introduction to N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine and Its Applications in Modern Chemical Biology

N-[(furan-2-ylmethyl)]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine, with the CAS number 627833-58-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that exhibit a blend of aromatic and heteroaromatic characteristics, making it a promising candidate for various pharmaceutical and biochemical applications.

The molecular structure of N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine is characterized by the presence of multiple functional groups, including a furan ring, a thiophene ring, and a 1,3-oxazole core. These elements contribute to its remarkable chemical reactivity and biological activity. The furan ring, in particular, is known for its ability to participate in various chemical reactions, such as Michael additions and nucleophilic substitutions, which are crucial for the synthesis of more complex molecules.

The 1,3-oxazole core is another key feature of this compound, providing a stable scaffold that can be modified further to enhance its biological properties. Oxazoles are widely recognized for their role in medicinal chemistry due to their ability to act as bioisosteres for other heterocyclic compounds. This property makes them valuable in the design of new drugs that can interact with biological targets in unique ways.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. N-[(furan-2-yl)methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine has emerged as a compound of interest in this context. Its structural features suggest potential applications in the treatment of various diseases, including cancer and inflammatory disorders. The presence of both aromatic and heteroaromatic rings allows for interactions with biological molecules such as enzymes and receptors, which are essential for drug action.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. The combination of a furan ring, a thiophene ring, and an oxazole core provides a versatile platform that can be modified to target different biological processes. For instance, researchers have explored the use of similar compounds in the development of kinase inhibitors, which are critical for treating cancers. The sulfonyl group in N-[furan-2]methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-)yl]-1^,3-oxazol5-amine also contributes to its potential as an inhibitor by enhancing its binding affinity to biological targets.

The synthesis of N-[furan]methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen)yl]-1,3-oxazol5-amine involves several key steps that highlight the expertise required in organic synthesis. The construction of the 1,3-oxazole ring typically requires cyclocondensation reactions between appropriate precursors under controlled conditions. The introduction of the furan and thiophene rings often involves functional group transformations such as halogenation followed by cross-coupling reactions. The final step involves the incorporation of the sulfonyl group, which can be achieved through sulfonylation reactions.

The importance of this compound cannot be overstated in the context of modern chemical biology. Its unique structure and reactivity make it a valuable tool for researchers studying complex biological systems. By understanding how this molecule interacts with biological targets, scientists can gain insights into disease mechanisms and develop more effective treatments. Furthermore, the principles derived from studying compounds like N-[furan]methyl]-4-(4-methylbenzenesulfonyl)-2-(thiophen)y]-1,3-oxazol5-amine can be applied to other molecules with similar structural features.

In conclusion, N-[furan]methyl]-4-(4-methylbenzenesulfonyl]) - 2 - ()y] - 1 , 3 - oxazol - 5 - amine (CAS no: <0xE9><0xA9><0x8A><0xE9><0xA9><0x8A>) represents a significant advancement in the field of chemical biology. Its complex structure and versatile reactivity make it an excellent candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.